Cas no 1806535-73-8 (3-Bromo-4-(2-oxopropyl)benzoic acid)

• Product Name: 3-Bromo-4-(2-oxopropyl)benzoic acid
• CAS No: 1806535-73-8
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD28818464
• CID: 4979069
• Update Time: 2025-05-24

3-Bromo-4-(2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(2-oxopropyl)benzoic acid

• MDL： MFCD28818464
• Inchi： 1S/C10H9BrO3/c1-6(12)4-7-2-3-8(10(13)14)5-9(7)11/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： JAJXNMMTHJTBSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-4-(2-oxopropyl)benzoic acid

Comprehensive Overview of 3-Bromo-4-(2-oxopropyl)benzoic acid (CAS No. 1806535-73-8)

3-Bromo-4-(2-oxopropyl)benzoic acid (CAS No. 1806535-73-8) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound belongs to the class of brominated aromatic acids, which are pivotal intermediates in synthesizing bioactive molecules. Its unique structure, featuring a carboxylic acid group and a ketone moiety, makes it a versatile building block for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a trending topic in modern drug development.

The growing interest in 3-Bromo-4-(2-oxopropyl)benzoic acid aligns with the surge in demand for high-value chemical intermediates in the pharmaceutical industry. Its CAS number 1806535-73-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a critical aspect of drug design. Additionally, its application in covalent inhibitor synthesis has garnered attention, particularly in targeting kinases and enzymes involved in disease pathways.

From an industrial perspective, 3-Bromo-4-(2-oxopropyl)benzoic acid is synthesized through controlled bromination and Friedel-Crafts acylation reactions, ensuring high purity for research use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. The compound’s stability under standard laboratory conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry. As sustainability gains traction, researchers are also exploring green chemistry approaches to synthesize this compound with minimal environmental impact.

In the context of AI-driven drug discovery, 3-Bromo-4-(2-oxopropyl)benzoic acid is often referenced in machine learning models predicting molecular properties. Its SMILES notation and InChIKey are integral to cheminformatics databases, facilitating virtual screening. This aligns with the rising popularity of computational chemistry tools among researchers. Furthermore, its potential in bioconjugation and prodrug development is being investigated, addressing challenges in drug delivery and bioavailability.

The safety profile of 3-Bromo-4-(2-oxopropyl)benzoic acid is well-documented, with standard handling protocols emphasizing personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its material safety data sheet (MSDS) provides detailed guidelines for storage and disposal. Regulatory compliance, including REACH and GMP standards, ensures its suitability for global research applications.

In summary, 3-Bromo-4-(2-oxopropyl)benzoic acid (CAS No. 1806535-73-8) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material science, and computational chemistry, reflecting its adaptability to cutting-edge research trends. As the demand for tailored chemical intermediates grows, this compound will likely remain a focal point in advancing innovative therapeutics and sustainable synthesis methodologies.